Cas no 1018127-78-0 (6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine)

6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine structure
1018127-78-0 structure
Product Name:6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine
CAS No:1018127-78-0
MF:C10H10ClF2N3
MW:245.656307697296
MDL:MFCD09834289
CID:3159363
PubChem ID:25248207
Update Time:2025-04-21

6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo[3,4-b]pyridine
    • 6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine
    • CS-0274489
    • 6-chloro-4-(difluoromethyl)-2-propan-2-ylpyrazolo[3,4-b]pyridine
    • 6-Chloro-4-(difluoromethyl)-2-isopropyl-2H-pyrazolo[3,4-b]pyridine
    • 6-CHLORO-4-(DIFLUOROMETHYL)-2-ISOPROPYLPYRAZOLO[3,4-B]PYRIDINE
    • 6-chloro-4-(difluoromethyl)-2-isopropyl-pyrazolo[3,4-b]pyridine
    • EN300-231859
    • AKOS005168524
    • 1018127-78-0
    • STK352809
    • MDL: MFCD09834289
    • Inchi: 1S/C10H10ClF2N3/c1-5(2)16-4-7-6(9(12)13)3-8(11)14-10(7)15-16/h3-5,9H,1-2H3
    • InChI Key: QFLWVBIBJWMOEJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)F)C2C(N=1)=NN(C=2)C(C)C

Computed Properties

  • Exact Mass: 245.0531313Da
  • Monoisotopic Mass: 245.0531313Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.7Ų

6-chloro-4-(difluoromethyl)-2-(propan-2-yl)-2H-pyrazolo3,4-bpyridine Pricemore >>

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